![molecular formula C23H30N2O5S B2587486 N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide CAS No. 922056-82-4](/img/structure/B2587486.png)
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O5S and its molecular weight is 446.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy Application
Photodynamic Therapy (PDT) Potential
One research focus has been on the development of compounds like zinc phthalocyanines substituted with benzenesulfonamide derivative groups for photodynamic therapy, a treatment modality for cancer. These compounds have been synthesized and characterized, showing promising properties such as high singlet oxygen quantum yield, which is crucial for the effectiveness of PDT in cancer treatment. The synthesized zinc(II) phthalocyanine, in particular, demonstrated remarkable potential as Type II photosensitizers, indicating a significant avenue for therapeutic application against cancer (Pişkin, Canpolat, & Öztürk, 2020).
Heterocyclic Chemistry Innovations
Advancements in Heterocyclic Compounds
The exploration of benzimidazole-tethered oxazepine heterocyclic hybrids showcases the synthetic achievements in creating compounds with potential applications in nonlinear optical (NLO) properties. These compounds, synthesized in good yields, demonstrate the intricate relationship between molecular structure and potential technological applications, such as in NLO devices, which are critical in telecommunications and information processing (Almansour et al., 2016).
Synthetic Methodologies
Innovative Synthetic Routes
Research into the synthesis of new 1,3-oxazepine derivatives highlights the continuous development of synthetic methodologies enabling the creation of novel compounds. Such advancements not only expand the chemical space for potential therapeutic agents but also provide insights into the synthesis of complex molecules that could have applications in material science, pharmaceuticals, and beyond (Abood, Hanoon, & Haiwal, 2012).
Novel Heterocyclic Systems
Development of Unique Heterocyclic Systems
The synthesis of compounds like dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate illustrates the creation of unique heterocyclic systems with interesting photophysical properties. These nonplanar oxazapolyheterocycles, with strong blue emission, open up new avenues for research in optoelectronic materials and fluorescent probes (Petrovskii et al., 2017).
properties
IUPAC Name |
N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O5S/c1-7-10-25-18-13-17(8-9-19(18)30-14-23(4,5)22(25)26)24-31(27,28)21-12-16(3)15(2)11-20(21)29-6/h8-9,11-13,24H,7,10,14H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDNVUZIJBLHKRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=C(C(=C3)C)C)OC)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.